Cas no 94109-56-5 (2-Butanol,4,4'-oxybis-, (R*,S*)- (9CI))
94109-56-5 structure
Product Name:2-Butanol,4,4'-oxybis-, (R*,S*)- (9CI)
CAS No:94109-56-5
MF:C8H18O3
MW:162.226723194122
CID:817298
PubChem ID:56841191
Update Time:2025-04-19
2-Butanol,4,4'-oxybis-, (R*,S*)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanol,4,4'-oxybis-, (R*,S*)- (9CI)
- (R*,S*)-(1)-4,4'-Oxydibutan-2-ol
- DTXSID50240616
- 94109-56-5
- EINECS 302-498-8
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- Inchi: 1S/C8H18O3/c1-7(9)3-5-11-6-4-8(2)10/h7-10H,3-6H2,1-2H3/t7-,8+
- InChI Key: AFSYRVDDZGJTIL-OCAPTIKFSA-N
- SMILES: O(CC[C@H](C)O)CC[C@@H](C)O
Computed Properties
- Exact Mass: 162.125594432g/mol
- Monoisotopic Mass: 162.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 75.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 49.7Ų
2-Butanol,4,4'-oxybis-, (R*,S*)- (9CI) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
94109-56-5 (2-Butanol,4,4'-oxybis-, (R*,S*)- (9CI)) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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